molecular formula C14H26O5 B099911 Butyl 3-(3-butoxy-3-oxopropoxy)propanoate CAS No. 17615-30-4

Butyl 3-(3-butoxy-3-oxopropoxy)propanoate

Cat. No. B099911
CAS RN: 17615-30-4
M. Wt: 274.35 g/mol
InChI Key: DLVJFJOFPMMKHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butyl 3-(3-butoxy-3-oxopropoxy)propanoate is a chemical compound that belongs to the family of esters. It is commonly used in scientific research applications due to its unique properties. This compound is synthesized using a specific method, which involves the use of different reagents and catalysts. The mechanism of action of this compound is still being studied, and it is believed to have several biochemical and physiological effects.

Scientific Research Applications

Butyl 3-(3-butoxy-3-oxopropoxy)propanoate is commonly used in scientific research applications. It is used as a starting material for the synthesis of other compounds, and it is also used as a reference standard in analytical chemistry. This compound is also used as a reagent in organic synthesis reactions, and it is used in the development of new drugs.

Mechanism Of Action

The mechanism of action of Butyl 3-(3-butoxy-3-oxopropoxy)propanoate is still being studied. However, it is believed to act as a nucleophile in organic synthesis reactions. It is also believed to have several biochemical and physiological effects, which are discussed below.

Biochemical And Physiological Effects

Butyl 3-(3-butoxy-3-oxopropoxy)propanoate is believed to have several biochemical and physiological effects. It is believed to have anti-inflammatory properties, and it is also believed to have antioxidant properties. This compound is also believed to have antitumor properties, and it has been studied for its potential use in cancer treatment. Additionally, this compound is believed to have neuroprotective properties, and it has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

The advantages of using Butyl 3-(3-butoxy-3-oxopropoxy)propanoate in lab experiments are its high yield and purity, and its unique properties. However, the limitations of using this compound in lab experiments are its potential toxicity and the need for specialized equipment and techniques for handling this compound.

Future Directions

There are several future directions for the use of Butyl 3-(3-butoxy-3-oxopropoxy)propanoate in scientific research. One future direction is the development of new drugs based on this compound. Another future direction is the study of its potential use in the treatment of neurodegenerative diseases. Additionally, this compound could be studied for its potential use in the development of new materials, such as polymers and coatings. Finally, this compound could be studied for its potential use in the development of new catalysts for organic synthesis reactions.
Conclusion:
In conclusion, Butyl 3-(3-butoxy-3-oxopropoxy)propanoate is a unique chemical compound that has several scientific research applications. It is synthesized using a specific method, and it has several biochemical and physiological effects. This compound has advantages and limitations for lab experiments, and there are several future directions for its use in scientific research. Overall, Butyl 3-(3-butoxy-3-oxopropoxy)propanoate is a valuable compound for scientific research, and its potential uses are still being explored.

Synthesis Methods

The synthesis of Butyl 3-(3-butoxy-3-oxopropoxy)propanoate involves the reaction between butyl 3-bromopropionate and 3-butoxypropanoic acid. The reaction is catalyzed by a base such as potassium carbonate, and the product is obtained through a simple workup. The yield of this reaction is typically high, and the purity of the product can be improved through recrystallization.

properties

CAS RN

17615-30-4

Product Name

Butyl 3-(3-butoxy-3-oxopropoxy)propanoate

Molecular Formula

C14H26O5

Molecular Weight

274.35 g/mol

IUPAC Name

butyl 3-(3-butoxy-3-oxopropoxy)propanoate

InChI

InChI=1S/C14H26O5/c1-3-5-9-18-13(15)7-11-17-12-8-14(16)19-10-6-4-2/h3-12H2,1-2H3

InChI Key

DLVJFJOFPMMKHT-UHFFFAOYSA-N

SMILES

CCCCOC(=O)CCOCCC(=O)OCCCC

Canonical SMILES

CCCCOC(=O)CCOCCC(=O)OCCCC

Other CAS RN

17615-30-4

synonyms

butyl 3-(2-butoxycarbonylethoxy)propanoate

Origin of Product

United States

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